Cas no 1705273-55-7 (1-(furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine)

1-(Furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine is a specialized organic compound featuring a piperidine core functionalized with both a furan-2-carbonyl group and a 4-methoxybenzenesulfonyl moiety. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and synthetic chemistry research. The furan ring contributes to electron-rich characteristics, while the sulfonyl group enhances stability and reactivity in nucleophilic substitution reactions. The methoxy substituent further modulates electronic effects, influencing binding affinity in molecular interactions. This compound is particularly useful as an intermediate in the development of bioactive molecules, offering versatility in medicinal chemistry applications. Its well-defined structure ensures reproducibility in synthesis, supporting its use in targeted drug discovery and mechanistic studies.

1-(furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine structure

1705273-55-7 structure

Product Name:1-(furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine

CAS No:1705273-55-7

MF:C₁₇H₁₉NO₅S

MW:349.401463747025

CID:6294159

PubChem ID:90591686

Update Time:2025-06-13

1-(furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

- 1-(furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine
- 1705273-55-7
- F6441-6371
- furan-2-yl(4-((4-methoxyphenyl)sulfonyl)piperidin-1-yl)methanone
- AKOS024884205
- furan-2-yl-[4-(4-methoxyphenyl)sulfonylpiperidin-1-yl]methanone
- Inchi： 1S/C17H19NO5S/c1-22-13-4-6-14(7-5-13)24(20,21)15-8-10-18(11-9-15)17(19)16-3-2-12-23-16/h2-7,12,15H,8-11H2,1H3
- InChI Key： ARZINWXRDSSNHS-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)OC)(C1CCN(C(C2=CC=CO2)=O)CC1)(=O)=O

Computed Properties

Exact Mass: 349.09839388g/mol
Monoisotopic Mass: 349.09839388g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 528
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 85.2Å²

1-(furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6441-6371-2μmol	1-(furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine	1705273-55-7	2μmol	$85.5	2023-09-09
Life Chemicals	F6441-6371-5μmol	1-(furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine	1705273-55-7	5μmol	$94.5	2023-09-09
Life Chemicals	F6441-6371-10μmol	1-(furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine	1705273-55-7	10μmol	$103.5	2023-09-09
Life Chemicals	F6441-6371-20μmol	1-(furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine	1705273-55-7	20μmol	$118.5	2023-09-09
Life Chemicals	F6441-6371-1mg	1-(furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine	1705273-55-7	1mg	$81.0	2023-09-09
Life Chemicals	F6441-6371-2mg	1-(furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine	1705273-55-7	2mg	$88.5	2023-09-09
Life Chemicals	F6441-6371-3mg	1-(furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine	1705273-55-7	3mg	$94.5	2023-09-09
Life Chemicals	F6441-6371-4mg	1-(furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine	1705273-55-7	4mg	$99.0	2023-09-09
Life Chemicals	F6441-6371-5mg	1-(furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine	1705273-55-7	5mg	$103.5	2023-09-09
Life Chemicals	F6441-6371-10mg	1-(furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine	1705273-55-7	10mg	$118.5	2023-09-09

1-(furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine Related Literature

1. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
2. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888

Additional information on 1-(furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine

Comprehensive Overview of 1-(furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine (CAS No. 1705273-55-7)

The compound 1-(furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine (CAS No. 1705273-55-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and organic chemistry research. This molecule features a unique structural framework combining a furan-2-carbonyl moiety and a 4-methoxybenzenesulfonyl group attached to a piperidine ring. Such a configuration offers intriguing possibilities for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and neurological pathways.

In recent years, the demand for novel piperidine derivatives has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in how the furan and methoxybenzenesulfonyl groups influence the compound's bioavailability and binding affinity. The CAS No. 1705273-55-7 is often searched alongside terms like "piperidine-based drug candidates" and "sulfonyl-containing heterocycles," reflecting its relevance in modern drug development.

One of the most discussed applications of 1-(furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine is its potential role as a kinase inhibitor. Kinases are critical targets in cancer therapy, and the structural features of this compound suggest it could modulate specific kinase pathways. Additionally, its furan ring may contribute to enhanced metabolic stability, a hot topic in ADME (Absorption, Distribution, Metabolism, and Excretion) studies.

From a synthetic chemistry perspective, the preparation of CAS No. 1705273-55-7 involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are frequently explored in academic and industrial settings, making this compound a valuable case study for green chemistry and atom economy principles. The 4-methoxybenzenesulfonyl group, in particular, is a common pharmacophore in many FDA-approved drugs, further elevating interest in this molecule.

The compound's physicochemical properties, such as its logP and hydrogen bonding capacity, are also under scrutiny. These parameters are vital for predicting its behavior in biological systems, a key concern for researchers optimizing drug-like properties. Searches for "piperidine sulfonamide solubility" and "furan carbonyl bioactivity" often lead to discussions about this compound, highlighting its interdisciplinary appeal.

In summary, 1-(furan-2-carbonyl)-4-(4-methoxybenzenesulfonyl)piperidine (CAS No. 1705273-55-7) represents a compelling subject for both synthetic and medicinal chemists. Its structural complexity and potential therapeutic applications align with current trends in precision medicine and targeted drug design. As research progresses, this compound may emerge as a cornerstone in the development of next-generation small-molecule therapies.